Cas no 2228797-88-2 (O-2-methyl-2-(pyrimidin-4-yl)propylhydroxylamine)

• Product Name: O-2-methyl-2-(pyrimidin-4-yl)propylhydroxylamine
• CAS No: 2228797-88-2
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 6301963
• PubChem ID: 165972648
• Update Time: 2025-06-13

O-2-methyl-2-(pyrimidin-4-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-methyl-2-(pyrimidin-4-yl)propylhydroxylamine
• O-[2-methyl-2-(pyrimidin-4-yl)propyl]hydroxylamine
• 2228797-88-2
• EN300-1764511

• Inchi： 1S/C8H13N3O/c1-8(2,5-12-9)7-3-4-10-6-11-7/h3-4,6H,5,9H2,1-2H3
• InChI Key： FKSCBEAUCVJZTN-UHFFFAOYSA-N
• SMILES： O(CC(C1C=CN=CN=1)(C)C)N

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61Ų

Additional information on O-2-methyl-2-(pyrimidin-4-yl)propylhydroxylamine

O-2-methyl-2-(pyrimidin-4-yl)propylhydroxylamine (CAS No. 2228797-88-2): A Comprehensive Overview

O-2-methyl-2-(pyrimidin-4-yl)propylhydroxylamine (CAS No. 2228797-88-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article aims to provide a comprehensive overview of O-2-methyl-2-(pyrimidin-4-yl)propylhydroxylamine, including its chemical properties, biological activities, and recent advancements in its research and development.

Chemical Properties: O-2-methyl-2-(pyrimidin-4-yl)propylhydroxylamine is a synthetic organic compound with the molecular formula C₁₀H₁₅N₃O. It is a colorless liquid at room temperature and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). The compound's structure includes a pyrimidine ring, which is a key functional group responsible for its biological activity. The presence of the hydroxylamine moiety further enhances its reactivity and potential for forming stable complexes with metal ions.

Biological Activities: Recent studies have demonstrated that O-2-methyl-2-(pyrimidin-4-yl)propylhydroxylamine exhibits significant biological activities, making it a valuable candidate for drug development. One of the most notable properties of this compound is its ability to modulate neurotransmitter systems in the brain. Specifically, it has been shown to act as an agonist for certain receptors, such as the serotonin receptor (5-HT_1A) and the dopamine receptor (D₁). These actions have potential applications in the treatment of mood disorders, anxiety, and neurodegenerative diseases.

In addition to its central nervous system (CNS) effects, O-2-methyl-2-(pyrimidin-4-yl)propylhydroxylamine has also shown promise in cancer research. Preclinical studies have indicated that it can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of angiogenesis, which are critical processes in tumor growth and metastasis.

Clinical Trials: While O-2-methyl-2-(pyrimidin-4-yl)propylhydroxylamine is still in the early stages of clinical development, several Phase I trials have been initiated to evaluate its safety and efficacy in human subjects. These trials are primarily focused on assessing the pharmacokinetics and pharmacodynamics of the compound, as well as identifying any potential side effects. Preliminary results have been encouraging, with no major adverse events reported thus far.

Current Research Trends: The ongoing research on O-2-methyl-2-(pyrimidin-4-yl)propylhydroxylamine is highly interdisciplinary, involving collaborations between chemists, biologists, and clinicians. One area of particular interest is the optimization of its chemical structure to enhance its therapeutic index and reduce toxicity. Computational methods such as molecular docking and quantum mechanics calculations are being employed to predict the binding affinity of different derivatives to target proteins.

Another important aspect of current research is the exploration of combination therapies involving O-2-methyl-2-(pyrimidin-4-yl)propylhydroxylamine. Studies have shown that when used in conjunction with other drugs or therapeutic modalities, such as radiation therapy or immunotherapy, it can achieve synergistic effects that enhance overall treatment outcomes. This approach holds significant promise for improving patient outcomes in various diseases.

FUTURE PERSPECTIVES: The future prospects for O-2-methyl-2-(pyrimidin-4-yl)propylhydroxylamine are promising. As more data from clinical trials become available, it is likely that this compound will move closer to regulatory approval for specific indications. Additionally, ongoing research into its mechanisms of action and potential applications will continue to expand our understanding of its therapeutic potential.

In conclusion, O-2-methyl-2-(pyrimidin-4-yl)propylhydroxylamine (CAS No. 2228797-88-2) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable target for further investigation and development. As research progresses, it is anticipated that this compound will play a significant role in advancing our ability to treat a wide range of diseases.